4-(Bromomethyl)-2,6,7-trioxabicyclo[2.2.2]octane

• CAS No.: 80316-15-0
• Molecular Formula: C6H9BrO3
• Molecular Weight: 209.04 g/mol
• IUPAC Name: 4-(bromomethyl)-2,6,7-trioxabicyclo[2.2.2]octane
• InChI: InChI=1S/C6H9BrO3/c7-1-6-2-8-5(9-3-6)10-4-6/h5H,1-4H2
• InChI Key: XPTNXWHZQQGHLB-UHFFFAOYSA-N
• Canonical SMILES: C1C2(COC(O1)OC2)CBr

Description

4-(Bromomethyl)-2,6,7-trioxabicyclo[2.2.2]octane is a useful research compound. Its molecular formula is C6H9BrO3 and its molecular weight is 209.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Monobromopentaerythritol from A (10 g, 0.05 mole) and 9 ml triethylorthoformate (0.05 mole) are mixed in a sublimation apparatus equipped with a side arm. The mixture is heated to about 100° C. with magnetic stirring, and 1,5 equivalents of ethanol are allowed to distill out. Then about 100 ml dioctyl phthalate and a trace of anhydrous p-toluenesulfonic acid are added. Under vacuum the mixture is heated to about 140°-150° C. Periodically the collected crystals are removed from the cold finger. After about 3 hours no more compound sublimes. The yield of 4-bromoethyl-2,6,7-trioxabicyclo[2.2.2]octane is 6.5 g (60%).